Cas no 19866-61-6 (Pyrido[2,3-d]pyridazine,6-oxide)

• Product Name: Pyrido[2,3-d]pyridazine,6-oxide
• CAS No: 19866-61-6
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 162557
• PubChem ID: 155609
• Update Time: 2025-04-19

Pyrido[2,3-d]pyridazine,6-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazine,6-oxide
• 6-oxidopyrido[2,3-d]pyridazin-6-ium
• PYRIDO[2,3-D]PYRIDAZINE-6-OXIDE
• 6-Oxide pyrido(2,3-d)pyridazine
• AC1L4EMI
• CCRIS 7351
• CTK4E2593
• Pyrido(2,3-d)pyridazine 6-oxide
• Pyrido< 2,3-d> -pyridazin-6-oxid
• pyrido< 2,3-d> pyridazine 6-oxide
• Pyrido< 2,3-d> pyridazin-N(6)-oxid
• Pyrido< 2.3-d> pyridazin-6-oxid
• SureCN5894250
• SCHEMBL5894250
• DTXSID80173620
• AKOS006277204
• pyrido[2,3-d]pyridazine 6-oxide
• 19866-61-6

• Inchi： 1S/C7H5N3O/c11-10-5-6-2-1-3-8-7(6)4-9-10/h1-5H
• InChI Key： VCYGGHIDKYQIRH-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C2C=CC=NC2=CN=1

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: -0.3

Experimental Properties

• Density: 1.39
• Boiling Point: 364.3°C at 760 mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.695
• PSA: 52.72